(2-Amino-2-ethylbutyl)diethylamine dihydrochloride

• Molecular Formula: C10H26Cl2N2
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 1-N,1-N,2-triethylbutane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C10H24N2.2ClH/c1-5-10(11,6-2)9-12(7-3)8-4;;/h5-9,11H2,1-4H3;2*1H
• InChI Key: MMAUXHUTOXCMQG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CN(CC)CC)N.Cl.Cl

Description

(2-Amino-2-ethylbutyl)diethylamine dihydrochloride is a chemical compound with the molecular formula C10H26Cl2N2 and a molecular weight of 245.23 g/mol . It is commonly used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Amino-2-ethylbutyl)diethylamine dihydrochloride typically involves the reaction of 2-amino-2-ethylbutanol with diethylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring of temperature, pressure, and reactant concentrations to achieve consistent results .

Chemical Reactions Analysis

Types of Reactions

(2-Amino-2-ethylbutyl)diethylamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding amine oxides.

Reduction: It can be reduced to primary amines using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with halides to form substituted amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halides like methyl iodide and ethyl bromide are commonly used in substitution reactions.

Major Products Formed

Oxidation: Amine oxides

Reduction: Primary amines

Substitution: Substituted amines

Scientific Research Applications

(2-Amino-2-ethylbutyl)diethylamine dihydrochloride is used in various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and protein modifications.

Medicine: It is investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the manufacture of pharmaceuticals.

Mechanism of Action

The mechanism of action of (2-Amino-2-ethylbutyl)diethylamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biochemical effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• (2-Amino-2-methylpropyl)diethylamine
• (2-Amino-2-ethylpropyl)diethylamine
• (2-Amino-2-ethylbutyl)dimethylamine

Uniqueness

(2-Amino-2-ethylbutyl)diethylamine dihydrochloride is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various research and industrial applications, where other similar compounds may not be as effective .